Ipodate calcium
Ipodate calcium
Ionic monomeric contrast media. Usually the sodium or calcium salts are used for examination of the gall bladder and biliary tract. (From Martindale, The Extra Pharmacopoeia, 30th ed, p704)
See also: Ipodate Calcium (preferred).
See also: Ipodate Calcium (preferred).
Brand Name:
Vulcanchem
CAS No.:
1151-11-7
VCID:
VC20927717
InChI:
InChI=1S/2C12H13I3N2O2.Ca/c2*1-17(2)6-16-12-9(14)5-8(13)7(11(12)15)3-4-10(18)19;/h2*5-6H,3-4H2,1-2H3,(H,18,19);/q;;+2/p-2
SMILES:
CN(C)C=NC1=C(C=C(C(=C1I)CCC(=O)[O-])I)I.CN(C)C=NC1=C(C=C(C(=C1I)CCC(=O)[O-])I)I.[Ca+2]
Molecular Formula:
C24H24CaI6N4O4
Molecular Weight:
1234.0 g/mol
Ipodate calcium
CAS No.: 1151-11-7
Cat. No.: VC20927717
Molecular Formula: C24H24CaI6N4O4
Molecular Weight: 1234.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ionic monomeric contrast media. Usually the sodium or calcium salts are used for examination of the gall bladder and biliary tract. (From Martindale, The Extra Pharmacopoeia, 30th ed, p704) See also: Ipodate Calcium (preferred). |
|---|---|
| CAS No. | 1151-11-7 |
| Molecular Formula | C24H24CaI6N4O4 |
| Molecular Weight | 1234.0 g/mol |
| IUPAC Name | calcium;3-[3-(dimethylaminomethylideneamino)-2,4,6-triiodophenyl]propanoate |
| Standard InChI | InChI=1S/2C12H13I3N2O2.Ca/c2*1-17(2)6-16-12-9(14)5-8(13)7(11(12)15)3-4-10(18)19;/h2*5-6H,3-4H2,1-2H3,(H,18,19);/q;;+2/p-2 |
| Standard InChI Key | HVZGHKKROPCBDE-UHFFFAOYSA-L |
| SMILES | CN(C)C=NC1=C(C=C(C(=C1I)CCC(=O)[O-])I)I.CN(C)C=NC1=C(C=C(C(=C1I)CCC(=O)[O-])I)I.[Ca+2] |
| Canonical SMILES | CN(C)C=NC1=C(C=C(C(=C1I)CCC(=O)[O-])I)I.CN(C)C=NC1=C(C=C(C(=C1I)CCC(=O)[O-])I)I.[Ca+2] |
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